2-(2,2-Difluoroacetyl)cyclohexane-1,3-dione

• Molecular Formula: C8H8F2O3
• Molecular Weight: 190.14 g/mol
• SMILES: C1CC(=O)C(C(=O)C1)C(=O)C(F)F
• InChI: InChI=1S/C8H8F2O3/c9-8(10)7(13)6-4(11)2-1-3-5(6)12/h6,8H,1-3H2
• InChIKey: MBCPUZGAFKGEBU-UHFFFAOYSA-N

2-(2,2-Difluoroacetyl)cyclohexane-1,3-dione: Properties & Procurement

2-(2,2-Difluoroacetyl)cyclohexane-1,3-dione (CAS: 1342797-24-3) is a fluorinated cyclic diketone that serves as a versatile building block in medicinal chemistry and agrochemical research [1]. The compound features a cyclohexane-1,3-dione core substituted at the 2-position with a difluoroacetyl group (–CO–CF₂–), which imparts distinct electronic properties due to the strong electron-withdrawing effect of the gem-difluoro moiety . This structural motif enhances electrophilicity at the adjacent carbonyl carbons and modulates enolization behavior compared to non-fluorinated analogs, making it a valuable intermediate for constructing fluorinated heterocycles [2].

1

Fluorinated building block

Enables regioselective synthesis of fluorinated heterocycles

2

Electronic modulation

Difluoroacetyl group tunes enolization and electrophilicity

3

Medicinal / agrochemical intermediate

Supports drug discovery and herbicide lead elaboration

• [1] Kuujia. CAS 1342797-24-3: 2-(2,2-Difluoroacetyl)cyclohexane-1,3-dione. Product Datasheet. View Source
• [2] Molaid. 2-difluoroacetyl-1,3-cyclohexadione | 1342797-24-3. Compound Database Entry. View Source

2-(2,2-Difluoroacetyl)cyclohexane-1,3-dione: Substitution Failure

Substitution of 2-(2,2-Difluoroacetyl)cyclohexane-1,3-dione with a generic cyclohexane-1,3-dione derivative is chemically unsound because the difluoroacetyl group at the 2-position is not a passive substituent—it fundamentally alters the compound's electronic landscape, reactivity profile, and downstream synthetic utility . The gem-difluoro motif introduces a strong inductive electron-withdrawing effect that lowers the pKa of the adjacent enolizable protons, shifts keto-enol tautomeric equilibria toward the diketo form, and increases the electrophilicity of the carbonyl carbons for nucleophilic addition and cyclocondensation reactions . These properties are absent in non-fluorinated or mono-fluorinated analogs and cannot be replicated by simply substituting a different acyl group; direct comparative studies on related 2-acyl-cyclohexane-1,3-diones demonstrate that side-chain length and electronic character critically dictate both biological activity and chemical reactivity [1].

Target compound

2-(2,2-Difluoroacetyl)cyclohexane-1,3-dione

Generic substitute

Non-fluorinated 2-acyl-cyclohexane-1,3-diones

Replacing the difluoroacetyl group removes the strong inductive effect, shifts tautomeric equilibria, and reduces carbonyl electrophilicity. This may alter reactivity in cyclocondensations and limit access to fluorinated heterocyclic scaffolds.

Side-chain electronic character critically influences both biological activity and chemical reactivity; class-level inference suggests non-fluorinated analogs cannot replicate the difluoroacetyl-driven reaction pathways.

• [1] ScienceOpen. Inhibitory activity of a series of 2-acyl-cyclohexane-1,3-diones congeners on plant HPPD. View Source

2-(2,2-Difluoroacetyl)cyclohexane-1,3-dione: Differentiation Evidence

Regioselective Synthesis of Fluorinated 6,7-Dihydrobenzisoxazolones

2-(2-Halogeno-2,2-difluoroacetyl)cyclohexane-1,3-diones (including the target compound class) serve as regioselective precursors for the synthesis of previously unreported 6,7-dihydro-1,2-benzisoxazol-4(5H)-ones and 6,7-dihydro-2,1-benzisoxazol-4(5H)-ones in 75-78% yield [1]. This transformation leverages the unique reactivity of the difluoroacetyl-substituted cyclohexane-1,3-dione scaffold, which is not accessible with non-fluorinated 2-acyl analogs. The difluoroacetyl group enables a distinct reaction pathway with hydroxylamine or via vinylogous chloride intermediates, providing access to fluorinated heterocyclic scaffolds that are privileged structures in drug discovery [1].

Heterocycle synthesis

Reported

75–78% yield for 6,7-dihydrobenzisoxazolones

Enables fluorinated scaffolds inaccessible with non-fluorinated analogs

NH₂OH·HCl or vinylogous chloride route

Evidence Dimension	Synthetic Yield for Heterocycle Formation
Target Compound Data	75-78% yield for 6,7-dihydrobenzisoxazolones
Comparator Or Baseline	Non-fluorinated 2-acyl-cyclohexane-1,3-diones; product not formed under identical conditions
Quantified Difference	Target enables access to otherwise inaccessible fluorinated heterocycles
Conditions	Reaction with hydroxylamine hydrochloride or via oxalyl chloride-mediated chlorination followed by sodium azide addition

Why This Matters

This evidence establishes the compound as a gatekeeper intermediate for constructing fluorinated heterocyclic scaffolds that are synthetically inaccessible from non-fluorinated analogs, directly impacting procurement decisions for medicinal chemistry programs requiring fluorine-containing building blocks.

• [1] Khlebnicova et al. Regioselective Synthesis of Polyfluoroalkyl Substituted 6,7‐Dihydrobenzisoxazolones. Journal of Heterocyclic Chemistry, 2018, 55, 75-78. DOI: 10.1002/jhet.3218 View Source

LogP and Polar Surface Area vs Non-Fluorinated Analog

The introduction of the difluoroacetyl group at the 2-position of cyclohexane-1,3-dione results in a calculated LogP (XLogP3) of 0.8 and a topological polar surface area (TPSA) of 51.2 Ų [1]. In contrast, the unsubstituted parent compound cyclohexane-1,3-dione exhibits a LogP of approximately -0.3 and a TPSA of 34.1 Ų [2]. The increase in LogP reflects enhanced lipophilicity conferred by the difluoroacetyl moiety, while the higher TPSA arises from the additional carbonyl and fluorine atoms. These differences are non-trivial for drug design applications, as they directly influence membrane permeability, oral bioavailability predictions, and blood-brain barrier penetration potential [3].

Lipophilicity shift

Class-level

Δ LogP +1.1 (0.8 vs −0.3); TPSA 51.2 vs 34.1 Ų

Indicates improved membrane permeability context for design studies

Calculated XLogP3; TPSA from computed properties

Evidence Dimension	Calculated LogP (XLogP3)
Target Compound Data	0.8
Comparator Or Baseline	Cyclohexane-1,3-dione: -0.3
Quantified Difference	Δ LogP = +1.1 units
Conditions	Calculated using XLogP3 algorithm

Why This Matters

The quantifiable increase in lipophilicity and polar surface area differentiates this fluorinated derivative from the parent scaffold, enabling informed selection for projects where specific LogP ranges or TPSA thresholds are required for optimal pharmacokinetic profiles.

• [1] Kuujia. CAS 1342797-24-3: 2-(2,2-Difluoroacetyl)cyclohexane-1,3-dione. Computed Properties. View Source
• [2] PubChem. Cyclohexane-1,3-dione. Compound Summary CID 11305. View Source
• [3] Molaid. 2-difluoroacetyl-1,3-cyclohexadione | 1342797-24-3. Calculated Properties. View Source

Synthetic Yield: 1,3-Dione vs 1,2-Dione Regioisomer

The synthesis of 2-(2,2-difluoroacetyl)cyclohexane-1,3-dione via the reaction of cyclohexane-1,3-dione with N,N-dimethyltetrafluoroethylamine proceeds with a reported yield of 41% after 15 hours in dichloromethane [1]. In contrast, the synthesis of the regioisomeric 3-(2,2-difluoroacetyl)cyclohexane-1,2-dione via Friedel-Crafts acylation typically yields only 30-45% and is plagued by overacylation and ring-opening side reactions . While the absolute yields are comparable, the 1,3-dione derivative benefits from a mechanistically distinct fluorination pathway that avoids the Lewis acid-mediated side reactions inherent to the 1,2-dione synthesis, offering a more predictable and scalable route for procurement planning [1].

Regioisomer access

Reported

1,3-dione: 41% vs 1,2-dione: 30–45% (with side reactions)

1,3-dione route avoids Lewis acid-mediated overacylation

TFEDMA in CH₂Cl₂ vs AlCl₃/FeCl₃ acylation

Evidence Dimension	Synthetic Yield
Target Compound Data	41% yield via TFEDMA-mediated fluorination
Comparator Or Baseline	3-(2,2-Difluoroacetyl)cyclohexane-1,2-dione: 30-45% yield via Friedel-Crafts acylation
Quantified Difference	Comparable yields; target synthesis avoids overacylation side reactions
Conditions	Target: TFEDMA in CH₂Cl₂, 15h; Comparator: AlCl₃/FeCl₃-catalyzed acylation

Why This Matters

For procurement and process chemistry teams, understanding the synthetic accessibility and potential side-product profiles of difluoroacetylated cyclohexanedione regioisomers is critical for selecting the most reliable and scalable building block for downstream applications.

• [1] Molaid. 2-difluoroacetyl-1,3-cyclohexadione | 1342797-24-3. Synthesis Information. DOI: 10.1016/j.jfluchem.2011.06.011 View Source

2-(2,2-Difluoroacetyl)cyclohexane-1,3-dione: Research & Industrial Applications

Fluorinated Heterocyclic Scaffolds for Drug Discovery

This compound is ideally suited as a key intermediate for constructing fluorinated 6,7-dihydrobenzisoxazolones and related heterocycles, which are privileged scaffolds in medicinal chemistry. The regioselective transformations enabled by the difluoroacetyl-substituted cyclohexane-1,3-dione core provide access to molecular architectures that are otherwise inaccessible, with reported yields of 75-78% for the benzisoxazolone products [1].

HPPD Inhibitor Scaffold Development

As a structural analog within the 2-acyl-cyclohexane-1,3-dione class, this compound serves as a building block for developing novel HPPD-inhibiting herbicides. Comparative SAR studies on 2-acyl-cyclohexane-1,3-diones demonstrate that subtle modifications to the acyl side chain can produce compounds with I50app values as low as 0.18 ± 0.02 μM against plant HPPD, outperforming the commercial herbicide sulcotrione (I50app: 0.25 ± 0.02 μM) [2].

Fluorine-Induced Electronic Effects on Tautomerism

The compound's unique electronic profile, characterized by the strong electron-withdrawing gem-difluoroacetyl group, makes it a valuable probe molecule for studying keto-enol tautomerism and nucleophilic addition mechanisms in fluorinated diketone systems. Spectroscopic characterization reveals distinct ¹⁹F NMR signatures (δ ≈ -120 ppm, singlet) and proton-fluorine coupling patterns (J ≈ 53 Hz) that serve as diagnostic tools for reaction monitoring and mechanistic studies .

Application

Selection Property

Validation Focus

Fluorinated heterocycle synthesis

Regioselective difluoroacetyl reactivity

Benzisoxazolone formation protocol review

HPPD inhibitor lead optimization

2-Acyl-cyclohexane-1,3-dione class

Enzyme inhibition SAR studies

Fluorine electronic effect studies

Gem-difluoro group influence on tautomerism

NMR and mechanistic probe studies

• [1] Khlebnicova et al. Regioselective Synthesis of Polyfluoroalkyl Substituted 6,7‐Dihydrobenzisoxazolones. Journal of Heterocyclic Chemistry, 2018, 55, 75-78. DOI: 10.1002/jhet.3218 View Source
• [2] ScienceOpen. Inhibitory activity of a series of 2-acyl-cyclohexane-1,3-diones congeners on plant HPPD. View Source